Cas no 766-82-5 (3-Ethynyltoluene)

3-Ethynyltoluene structure
3-Ethynyltoluene structure
Product name:3-Ethynyltoluene
CAS No:766-82-5
MF:C9H8
MW:116.159822463989
MDL:MFCD01318174
CID:39813
PubChem ID:136600

3-Ethynyltoluene Chemical and Physical Properties

Names and Identifiers

    • 1-Ethynyl-3-methyl-benzene
    • 3-Ethynyltoluene~3-Methylphenylacetylene
    • 3-Ethynyltoluene
    • m-Tolylacetylene
    • 1-Ethynyl-3-methylbenzene
    • 3'-Methylphenyl acetylene
    • 3-Methylphenylacetylene
    • 3'-Methylphenylacetylene
    • Benzene,1-ethynyl-3-methyl-
    • Benzene, 1-ethynyl-3-methyl-
    • RENYIDZOAFFNHC-UHFFFAOYSA-N
    • 3-Methyl phenylacetylene
    • 3-tolylacetylene
    • ethynyl-3-methylbenzene
    • (3-Methylphenyl)acetylene
    • 3-ethynyl-1-methylbenzene
    • KSC492I6T
    • RENYIDZOAFFNHC-UHFFFAOYSA-
    • DTXSID00227412
    • E0665
    • FT-0629022
    • PS-4892
    • 3-Ethynyltoluene, 97%
    • Q-102462
    • 2-(2-METHOXY-PHENYL)-QUINOLINE-4-CARBOXYLICACID
    • EN300-103708
    • 1-ethynyl-3-methylbenzene;3-Ethynyltoluene
    • MFCD01318174
    • A9719
    • AKOS009157302
    • 766-82-5
    • InChI=1/C9H8/c1-3-9-6-4-5-8(2)7-9/h1,4-7H,2H3
    • DB-012637
    • MDL: MFCD01318174
    • Inchi: 1S/C9H8/c1-3-9-6-4-5-8(2)7-9/h1,4-7H,2H3
    • InChI Key: RENYIDZOAFFNHC-UHFFFAOYSA-N
    • SMILES: C1(C([H])([H])[H])C([H])=C([H])C([H])=C(C#C[H])C=1[H]
    • BRN: 2038007

Computed Properties

  • Exact Mass: 116.0626g/mol
  • Surface Charge: 0
  • XLogP3: 3.1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 116.0626g/mol
  • Monoisotopic Mass: 116.0626g/mol
  • Topological Polar Surface Area: 0Ų
  • Heavy Atom Count: 9
  • Complexity: 126
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.900 g/mL at 25 °C(lit.)
  • Boiling Point: 60°C/14mmHg(lit.)
  • Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
  • Refractive Index: n20/D 1.5440(lit.)
  • PSA: 0.00000
  • LogP: 1.97630
  • Solubility: Not determined

3-Ethynyltoluene Security Information

  • Symbol: GHS02 GHS07 GHS08
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H226,H304,H315,H319,H335
  • Warning Statement: P261,P301+P310,P305+P351+P338,P331
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38-65
  • Safety Instruction: S16-S26-S36
  • Hazardous Material Identification: Xi
  • HazardClass:3
  • Safety Term:3
  • Packing Group:III
  • PackingGroup:III
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C(BD34882)
  • Packing Group:III
  • Hazard Level:3
  • Risk Phrases:R10; R36/37/38; R65

3-Ethynyltoluene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

3-Ethynyltoluene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1042551-250mg
1-Ethynyl-3-methylbenzene
766-82-5 98%
250mg
¥ɍLj 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1042551-25g
1-Ethynyl-3-methylbenzene
766-82-5 98%
25g
¥685.00 2024-07-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R003364-1g
3-Ethynyltoluene
766-82-5 97%
1g
¥47 2024-05-21
Enamine
EN300-103708-5.0g
1-ethynyl-3-methylbenzene
766-82-5 95%
5g
$73.0 2023-06-10
Enamine
EN300-103708-100.0g
1-ethynyl-3-methylbenzene
766-82-5 95%
100g
$918.0 2023-06-10
Apollo Scientific
OR3481-25g
3-Methylphenylacetylene
766-82-5
25g
£130.00 2025-02-19
Enamine
EN300-103708-0.5g
1-ethynyl-3-methylbenzene
766-82-5 95%
0.5g
$23.0 2023-10-28
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L17184-5g
m-Tolylacetylene, 97%
766-82-5 97%
5g
¥1605.00 2023-04-12
Alichem
A019086696-5g
1-Ethynyl-3-methylbenzene
766-82-5 97%
5g
$218.40 2023-09-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD34882-1g
1-Ethynyl-3-methylbenzene
766-82-5 97%
1g
¥31.0 2024-04-18

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